Cas no 72406-26-9 (Bisphenol F Bis(2,3-dihydroxypropyl) Ether)

Bisphenol F Bis(2,3-dihydroxypropyl) Ether Properties

Names and Identifiers

• 1,2-Propanediol,3,3'-[methylenebis(4,1-phenyleneoxy)]bis- (9CI)
• Bisphenol F Bis(2,3-dihydroxypropyl) Ether
• 3-[4-[[4-(2,3-dihydroxypropoxy)phenyl]methyl]phenoxy]propane-1,2-diol
• KC7F2
• BFDGE.2H2O
• SCHEMBL13310058
• 72406-26-9
• AKOS024282752
• 3,3'-[Methylenebis(4,1-phenyleneoxy)]di(1,2-propanediol)
• Bisphenol F bis(2,3-dihydroxypropyl) ether, para-para isomer, analytical standard
• bisphenol f-bis-(2,3-dihydroxypropyl)-ether
• 3-(4-{[4-(2,3-dihydroxypropoxy)phenyl]methyl}phenoxy)propane-1,2-diol
• DTXSID80398013
• Bis[4-(2,3-dihydroxypropoxy)phenyl]methane
• BFDGE.2H2O; Bisphenol F bis(2,3-dihydroxypropyl) ether; 1,2-Propanediol, 3,3'-[methylenebis(4,1-phenyleneoxy)]bis-
• FT-0663375
• NS00007510
• +Expand

• MDL： MFCD01862950
• InChIKey： VGJRHUPDMVWBFM-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H24O6/c20-10-16(22)12-24-18-5-1-14(2-6-18)9-15-3-7-19(8-4-15)25-13-17(23)11-21/h1-8,16-17,20-23H,9-13H2
• SMILES： C1=C(C=CC(=C1)OCC(CO)O)CC2=CC=C(C=C2)OCC(CO)O

Computed Properties

• Exact Mass: 348.15700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 348.15728848g/mol
• Heavy Atom Count: 25
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• LogP: 0.74140
• PSA: 99.38000
• Refractive Index: 1.599
• Boiling Point: 612.8±50.0 °C at 760 mmHg
• Melting Point: Not available
• Flash Point: 290.5±0.0 °C
• Color/Form: NA
• Density: 1.3±0.1 g/cm3